Cas no 88150-26-9 (1H-Indole, 1-(1-oxo-2-propenyl)-)

1H-Indole, 1-(1-oxo-2-propenyl)- structure
88150-26-9 structure
Product Name:1H-Indole, 1-(1-oxo-2-propenyl)-
CAS No:88150-26-9
MF:C11H9NO
MW:171.195262670517
CID:643089
PubChem ID:13310384
Update Time:2025-04-19

1H-Indole, 1-(1-oxo-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 1-(1-oxo-2-propenyl)-
    • 1-indol-1-ylprop-2-en-1-one
    • 1-(1H-Indol-1-yl)prop-2-en-1-one
    • A1-21544
    • SCHEMBL10835083
    • 88150-26-9
    • DTXSID20536290
    • Inchi: 1S/C11H9NO/c1-2-11(13)12-8-7-9-5-3-4-6-10(9)12/h2-8H,1H2
    • InChI Key: OBZWRPZXSLXBOL-UHFFFAOYSA-N
    • SMILES: O=C(C=C)N1C=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 171.068413911g/mol
  • Monoisotopic Mass: 171.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 22Ų

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